1-methyl-2-oxo-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-methyl-2-oxo-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H14N4O2S/c1-20-8-2-4-11(16(20)22)15(21)19-10-12-14(18-7-6-17-12)13-5-3-9-23-13/h2-9H,10H2,1H3,(H,19,21)
• InChI Key: XDRLPDSGGJSZDX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NCC2=NC=CN=C2C3=CC=CS3
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol

Description

1-methyl-2-oxo-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H14N4O2S and its molecular weight is 326.37. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-2-oxo-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-1,2-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-2-oxo-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-1,2-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Chemical Reactivity : Compounds containing pyridine, pyrazine, and thiophene rings are central to the synthesis of heterocyclic compounds, which have a wide range of applications in drug discovery, material science, and organic synthesis. For instance, research on thiophenylhydrazonoacetates has shown their utility in synthesizing various pyrazole, isoxazole, and pyrimidine derivatives, highlighting the versatility of these heteroatoms in constructing complex molecules (Mohareb et al., 2004).

Biological Activities : Derivatives of pyridine, pyrazine, and thiophene have been investigated for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For example, synthesis and screening of novel pyridine and fused pyridine derivatives have shown potential antimicrobial and antioxidant activities, indicating the therapeutic potential of such compounds (Flefel et al., 2018).

Catalysis and Material Science : Some research has explored the use of metal complexes with pyridine and thiophene derivatives as catalysts in organic reactions or as components in electronic materials. The structural features of these compounds, such as their ability to coordinate with metals and their electronic properties, make them valuable in designing catalysts and functional materials.

Pharmacological Research : Pyridine and pyrazine derivatives are often explored for drug development due to their ability to interact with biological targets. Research on pyridine-2(1H)-thione derivatives, for instance, has revealed their antimicrobial activity, underscoring the potential of such compounds in developing new antimicrobial agents (Gad-Elkareem et al., 2011).